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Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780595 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
VO-Ohpic trihydrate is a potent and specific, cell-permeable inhibitor of the phosphatase and

tensin homolog (PTEN), a critical tumor suppressor protein.[1][2][3] These application notes

provide detailed protocols for in vitro assays to characterize the activity and cellular effects of

this vanadium-based compound.

Mechanism of Action
VO-Ohpic trihydrate functions as a non-competitive inhibitor of PTEN's lipid phosphatase

activity.[4][5] PTEN is a key negative regulator of the PI3K/Akt signaling pathway. By

dephosphorylating phosphatidylinositol (3,4,5)-trisphosphate (PIP3) to phosphatidylinositol

(4,5)-bisphosphate (PIP2), PTEN directly counteracts the activity of phosphoinositide 3-kinase

(PI3K).[5] Inhibition of PTEN by VO-Ohpic trihydrate leads to an accumulation of PIP3,

resulting in the subsequent activation of downstream effectors such as Akt and mTOR.[1][6][7]

This activation influences a variety of cellular processes including cell growth, proliferation, and

survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10780595#vo-ohpic-trihydrate-in-vitro-assay-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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